4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as 3,4-dihydro-1H-2-benzopyran, often involves hydrogenation reactions . For instance, a common method to prepare 3,4-dihydro-1H-2-benzopyran is through the reaction of benzothiophene with hydrogen in the presence of iron cyanide . The reaction is carried out under high temperature and pressure to produce naphthothiophene .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves the condensation of 4-methylcoumarin with malonic acid followed by decarboxylation and cyclization to form the desired product.", "Starting Materials": [ "4-methylcoumarin", "malonic acid", "sodium ethoxide", "ethanol", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 4-methylcoumarin (1.0 g) and malonic acid (1.2 g) in ethanol (20 mL) and add a few drops of sulfuric acid.", "Step 2: Heat the mixture under reflux for 2 hours.", "Step 3: Cool the mixture and add sodium ethoxide (0.5 g) in ethanol (10 mL).", "Step 4: Heat the mixture under reflux for 2 hours.", "Step 5: Cool the mixture and add water (10 mL).", "Step 6: Acidify the mixture with sulfuric acid and filter the precipitate.", "Step 7: Wash the precipitate with water and dry to obtain 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (yield: 70-80%)." ] } | |
CAS RN |
2639441-93-1 |
Product Name |
4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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